Cas no 23127-00-6 (2(1H)-Pyrazinone,6-methyl-3-propyl-)

• Product Name: 2(1H)-Pyrazinone,6-methyl-3-propyl-
• CAS No: 23127-00-6
• Molecular Formula: C₈H₁₂N₂O
• Molecular Weight: 152.19368
• CID: 251717
• PubChem ID: 45099389

2(1H)-Pyrazinone,6-methyl-3-propyl- Properties

Names and Identifiers

• 2(1H)-Pyrazinone,6-methyl-3-propyl-
• Pyrazinol,6-methyl-3-propyl- (8CI)
• 5-METHYL-3-PROPYL-PYRAZINOL
• 23127-00-6
• 6-Methyl-3-propylpyrazin-2(1H)-one

• InChIKey： QSILNLWCWWUYRO-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12N2O/c1-3-4-7-8(11)10-6(2)5-9-7/h5H,3-4H2,1-2H3,(H,10,11)
• SMILES： CCCC1=NC=C(C)NC1=O

Computed Properties

• Exact Mass: 152.09506
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.094963011g/mol
• Heavy Atom Count: 11
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46